Cas no 7442-76-4 (4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-)
7442-76-4 structure
Product Name:4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
- 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylic acid
- 5-formyl-3-hydroxy-2-methylpyridine-4-carboxylic acid
- Isonicotinic acid, 5-formyl-3-hydroxy-2-methyl-
- AKOS006313651
- 5-Formyl-3-hydroxy-2-methylisonicotinic acid
- SCHEMBL14575607
- 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylate
- 5-Formyl-3-hydroxy-2-methylisonicotinic acid #
- DTXSID30331536
- JTWNWNJMNSJYDL-UHFFFAOYSA-N
- C06050
- CHEBI:28038
- 7442-76-4
-
- Inchi: 1S/C8H7NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2-3,11H,1H3,(H,12,13)
- InChI Key: JTWNWNJMNSJYDL-UHFFFAOYSA-N
- SMILES: OC1C(C)=NC=C(C=O)C=1C(=O)O
Computed Properties
- Exact Mass: 181.03751
- Monoisotopic Mass: 181.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49
4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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